Cas no 100806-77-7 (Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)-)

• Product Name: Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)-
• CAS No: 100806-77-7
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 124240
• PubChem ID: 15597454
• Update Time: 2025-04-18

Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)-
• [3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol
• 3-(4,6-DIMETHYLPYRIMIDIN-2-YL)BENZYL ALCOHOL
• 3-(5-Fluoropyrimidin-2-yl)benzyl alcohol
• 3-(5-Nitropyrimidin-2-yl)benzyl alcohol
• 4-(4,6-Dimethylpyrimidin-2-yl)benzyl alcohol
• 4-(5-Fluoropyrimidin-2-yl)benzyl alcohol
• 4-(5-Nitropyrimidin-2-yl)benzyl alcohol
• Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)
• (4-(4,6-DIMETHYLPYRIMIDIN-2-YL)PHENYL)METHANOL
• SB60755
• [4-(4,6-dimethyl-2-pyrimidinyl)phenyl]methanol
• Benzenemethanol, 4-(4,6-dimethyl-2-pyrimidinyl)-
• 100806-77-7

• MDL： MFCD18527751
• Inchi： 1S/C13H14N2O/c1-9-7-10(2)15-13(14-9)12-5-3-11(8-16)4-6-12/h3-7,16H,8H2,1-2H3
• InChI Key： OKLMKGVBZKRDNC-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 214.11100
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01000
• LogP: 2.25270